Cas no 7067-87-0 (2-(4-Fluorophenyl)imidazo2,1-b1,3benzothiazole)

• Product Name: 2-(4-Fluorophenyl)imidazo2,1-b1,3benzothiazole
• CAS No: 7067-87-0
• MF: C₁₅H₉FN₂S
• MW: 268.308765172958
• CID: 574495
• PubChem ID: 667713
• Update Time: 2025-04-19

2-(4-Fluorophenyl)imidazo2,1-b1,3benzothiazole Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-b]benzothiazole,2-(4-fluorophenyl)-
• 1-(6-chloro-1,3-benzothiazol-2-yl)-4-[hydroxy-(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-5-pyridin-3-ylpyrrolidine-2,3-dione
• MFCD00268727
• 7067-87-0
• 2-(4-fluorophenyl)imidazo[2,1-b][1,3]benzothiazole
• 2-(4-Fluorophenyl)benzo[d]imidazo[2,1-b]thiazole
• AKOS003004250
• SCHEMBL9569335
• Imidazo[2,1-b]benzothiazole, 2-(4-fluorophenyl)-
• CHEMBL341308
• F75140
• STK895044
• BBL022227
• 4-(4-FLUOROPHENYL)-7-THIA-2,5-DIAZATRICYCLO[6.4.0.0(2),?]DODECA-1(12),3,5,8,10-PENTAENE
• 2-(4-Fluorophenyl)imidazo2,1-b1,3benzothiazole

• Inchi： 1S/C15H9FN2S/c16-11-7-5-10(6-8-11)12-9-18-13-3-1-2-4-14(13)19-15(18)17-12/h1-9H
• InChI Key： WDUFVNNZCROYJR-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N2C=C(C3C=CC(=CC=3)F)N=C12

Computed Properties

• Exact Mass: 501.06648
• Monoisotopic Mass: 268.04704763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 100.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles